Cas no 1156724-89-8 (2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1156724-89-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6491409
• PubChem ID: 43444880
• Update Time: 2025-05-21

2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1829564
• 1156724-89-8

• Inchi： 1S/C9H12N2O3/c1-5-7(4-8(12)9(13)14)6(2)11(3)10-5/h4H2,1-3H3,(H,13,14)
• InChI Key： PGDUHWNLFHZLJB-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid

Recent Advances in the Study of 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1156724-89-8)

The compound 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1156724-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique pyrazole core and propanoic acid moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, positioning it as a compound of interest for drug discovery and development.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid can be effectively utilized to develop selective inhibitors targeting specific protein kinases involved in inflammatory pathways. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure-activity relationship, resulting in derivatives with improved potency and selectivity.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound was investigated for its potential as a modulator of metabolic enzymes. The study revealed that 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid exhibits selective inhibition of certain dehydrogenases, suggesting its utility in metabolic disorder therapeutics. The research team employed X-ray crystallography to determine the precise binding mode of the compound within the enzyme's active site, providing valuable insights for further structural optimization.

From a synthetic chemistry perspective, a recent publication in Organic Process Research & Development (2023) described an improved, scalable synthesis route for 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid. The new protocol offers higher yields (up to 78%) and better purity profiles compared to previous methods, addressing one of the key challenges in the compound's production. The authors emphasized the importance of controlling reaction parameters, particularly temperature and pH, to minimize byproduct formation.

Pharmacokinetic studies conducted in animal models (European Journal of Pharmaceutical Sciences, 2024) have provided preliminary data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. While 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid shows moderate oral bioavailability, its plasma protein binding characteristics and tissue distribution profile suggest potential for further development with appropriate formulation strategies.

Looking forward, several research groups have initiated investigations into the compound's potential applications beyond its current scope. Early-stage studies are exploring its utility in targeted drug delivery systems, where its chemical functionality could be leveraged for conjugation with various therapeutic payloads. Additionally, computational screening efforts are underway to identify potential new targets for this versatile molecular scaffold.

The growing body of research on 2-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid (CAS: 1156724-89-8) underscores its importance as both a valuable research tool and a promising lead compound. As investigations continue to unravel its full potential, this molecule is poised to make significant contributions to the development of novel therapeutic agents across multiple disease areas.